Cas no 1249337-56-1 (5-(3-amino-4-bromo-1H-pyrazol-1-yl)pentan-1-ol)

• Product Name: 5-(3-amino-4-bromo-1H-pyrazol-1-yl)pentan-1-ol
• CAS No: 1249337-56-1
• MF: C₈H₁₄BrN₃O
• MW: 248.120260715485
• CID: 5820236
• PubChem ID: 62228488
• Update Time: 2025-05-24

5-(3-amino-4-bromo-1H-pyrazol-1-yl)pentan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-1-pentanol, 3-amino-4-bromo-
• 5-(3-Amino-4-bromo-1h-pyrazol-1-yl)pentan-1-ol
• EN300-1106293
• CS-0355295
• 1249337-56-1
• AKOS011510710
• 5-(3-amino-4-bromo-1H-pyrazol-1-yl)pentan-1-ol

• Inchi： 1S/C8H14BrN3O/c9-7-6-12(11-8(7)10)4-2-1-3-5-13/h6,13H,1-5H2,(H2,10,11)
• InChI Key： PFBVEZOBLRGGQE-UHFFFAOYSA-N
• SMILES： N1(CCCCCO)C=C(Br)C(N)=N1

Computed Properties

• Exact Mass: 247.03202g/mol
• Monoisotopic Mass: 247.03202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 64.1Ų

Experimental Properties

• Density: 1.60±0.1 g/cm3(Predicted)
• Boiling Point: 390.5±32.0 °C(Predicted)
• pka: 15.14±0.10(Predicted)

Additional information on 5-(3-amino-4-bromo-1H-pyrazol-1-yl)pentan-1-ol

5-(3-amino-4-bromo-1H-pyrazol-1-yl)pentan-1-ol: A Comprehensive Overview

The compound 5-(3-amino-4-bromo-1H-pyrazol-1-yl)pentan-1-ol, with CAS No. 1249337-56-1, is a structurally complex organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique combination of functional groups, including an amino group, a bromine atom, and a hydroxyl group, which contribute to its versatile chemical properties. Recent studies have highlighted its potential applications in drug discovery, particularly as a lead compound for targeting specific biological pathways.

Chemical Structure and Properties

The molecular structure of 5-(3-amino-4-bromo-1H-pyrazol-1-yl)pentan-1-ol consists of a pentanol backbone (pentan-1-ol) substituted at the fifth carbon with a 3-amino-4-bromo-pyrazole ring. The pyrazole ring is a five-membered aromatic heterocycle containing two nitrogen atoms, which imparts significant stability and reactivity to the molecule. The amino group (-NH2) at position 3 of the pyrazole ring introduces nucleophilic character, while the bromine atom at position 4 confers electrophilic properties. This combination makes the compound highly reactive in various chemical transformations.

Synthesis and Characterization

The synthesis of 5-(3-amino-4-bromo-pyrazolyl)pentan-1-o l typically involves multi-step reactions, often starting from readily available starting materials such as aldehydes or ketones. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and improving yields. High-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy are commonly used to characterize this compound, ensuring its purity and structural integrity.

Applications in Medicinal Chemistry

Recent research has focused on the biological activity of 5-(3-amino-4-bromo-pyrazolyl)pentan -1-o l, particularly its potential as an anti-cancer agent. Studies have shown that this compound exhibits selective cytotoxicity against various cancer cell lines, suggesting its ability to inhibit key enzymes or pathways involved in tumor progression. Additionally, its hydroxyl group facilitates bioavailability, making it a promising candidate for drug delivery systems.

Environmental Impact and Safety Considerations

Despite its promising applications, the environmental impact of 5-(3-amino -4-bromo-pyrazolyl)pentan -1-o l remains an area of concern. Preliminary studies indicate that it undergoes rapid biodegradation under aerobic conditions, minimizing its persistence in aquatic environments. However, further research is needed to fully understand its ecological footprint and ensure safe handling practices.